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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzoic Acid

Cat. No.: B1664645

Introduction

3-Chloro-5-hydroxybenzoic acid is a versatile chemical compound utilized across various
scientific disciplines. It is notably recognized as a potent and selective agonist for the G-protein
coupled receptor 81 (GPR81), also known as the lactate receptor.[1][2][3][4] The activation of
GPRS8L1 is implicated in metabolic regulation, particularly in the inhibition of lipolysis, making this
compound a valuable tool for research in metabolic diseases, such as dyslipidemia and
obesity.[1][2] Its utility also extends to pharmaceutical development as an intermediate for anti-
inflammatory and analgesic medications, as well as in the formulation of agricultural chemicals.

[5]

Accurate and consistent preparation of stock solutions is a critical first step for ensuring the
reliability and reproducibility of experimental results. This document provides a detailed
protocol for the preparation, storage, and safe handling of 3-Chloro-5-hydroxybenzoic acid
stock solutions for research applications.

Compound Specifications and Properties

It is essential to begin with a well-characterized compound. The key physical and chemical
properties of 3-Chloro-5-hydroxybenzoic acid are summarized below.
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Property

Value

Molecular Formula

C7HsCIOs[2][5]

Molecular Weight 172.57 g/mol [2][4][5]
CAS Number 53984-36-4[2][5][6]
White to off-white or beige solid powder[2][5][6]
Appearance
[7]
Purity Typically =297% (HPLC)[2]
Melting Point 244-248 °C[6][8]

Safety and Handling

3-Chloro-5-hydroxybenzoic acid is classified as hazardous. Strict adherence to safety

protocols is mandatory. Always handle the compound in a certified chemical fume hood.

Hazard Identification and Precautions:

Precautionary

Hazard Class GHS Code GHS Code
Statement
Acute toxicity, oral H302 Harmful if P264, P270,
(Category 4) swallowed[2][9] P301+P312, P330
Skin
S Causes skin
corrosion/irritation H315 L P280, P302+P352
irritation[2][9]
(Category 2)
Serious eye ) P280,
o Causes serious eye
damage/eye irritation H318 P305+P351+P338+P3
damage[2][9]
(Category 1) 10
STOT, single .
May cause respiratory  P261, P271,
exposure H335 o
] irritation[2][9] P304+P340
(Respiratory)

Personal Protective Equipment (PPE) and Handling Workflow:
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The following workflow outlines the essential safety steps for handling the solid compound and
preparing solutions.

Preparation Phase Solution Phase Cleanup Phase

Weigh Required Mass *4»[ Dissolve in Solvent l—»l Aliquot into Vials l—bl Label and Store Appropriately || lﬁ;f]‘:;f:ﬂ‘;‘g;z‘;‘r’ss B Wash Hands Thoroughly

Handle Solid Compount
H

Wear Required PPE.
(Lab Coat, Gloves, Safety Goggles)

Click to download full resolution via product page
Caption: General safety workflow for handling hazardous chemical compounds.
Stock Solution Preparation Protocol
3.1. Solvent Selection and Solubility

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of 3-
Chloro-5-hydroxybenzoic acid due to its high solubility. The compound is considered
insoluble in water.[3]

Solvent Solubility Notes

A clear solution should be
obtained.[7][8] Sonication or
gentle warming may aid
DMSO 15 - 34 mg/mL[2][3][10] dissolution at higher
concentrations.[10] Use fresh,
anhydrous DMSO as moisture

can reduce solubility.[3]

Not a suitable solvent for
Water Insoluble[3] ] )
primary stock solutions.

3.2. Experimental Protocol: Preparing a 10 mM DMSO Stock Solution

This protocol provides instructions for preparing 1 mL of a 10 mM stock solution.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1664645?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664645?utm_src=pdf-body
https://www.benchchem.com/product/b1664645?utm_src=pdf-body
https://www.selleckchem.com/products/3-chloro-5-hydroxybenzoic-acid.html
https://www.sigmaaldrich.com/AL/en/product/sigma/sml0447
https://www.selleckchem.com/products/3-chloro-5-hydroxybenzoic-acid.html
https://www.targetmol.com/compound/3-chloro-5-hydroxybenzoic%20acid
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB0129376.htm
https://www.hsppharma.com/fine-chemicals/3-chloro-5-hydroxybenzoic-acid-cas-53984-36-4.html
https://www.targetmol.com/compound/3-chloro-5-hydroxybenzoic%20acid
https://www.selleckchem.com/products/3-chloro-5-hydroxybenzoic-acid.html
https://www.selleckchem.com/products/3-chloro-5-hydroxybenzoic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

3-Chloro-5-hydroxybenzoic acid (MW: 172.57 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

1.5 mL microcentrifuge tubes or cryovials

Vortex mixer

Pipettors and sterile tips

Procedure:

e Calculation:

o Calculate the mass of 3-Chloro-5-hydroxybenzoic acid required.

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 172.57 g/mol x 1000 mg/g = 1.7257 mg

e Weighing:

o Tare a clean 1.5 mL microcentrifuge tube on an analytical balance.

o Carefully weigh approximately 1.73 mg of the compound directly into the tube. Record the
exact mass.

o Dissolution:

o Add the appropriate volume of DMSO to the tube based on the actual mass weighed.

o Volume (mL) = [Mass (mg) / 172.57 (mg/mmol)] / 10 (mmol/L)

o For example, if 1.73 mg was weighed, add 1.0025 mL (1002.5 pL) of DMSO.
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o Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A clear solution should be formed. If dissolution is difficult, sonicate the vial in a
water bath for 5-10 minutes.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile cryovials.[1]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots as recommended in Section 4.
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1. Calculate Mass for
Target Concentration (10 mM)

2. Weigh Solid Compound
(e.g., 1.73 mg)

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Vortex or Sonicate
Until Fully Dissolved

Is Solution Clear?

5. Aliquot into
Single-Use Vials

6. Store at -80°C
for Long-Term Use

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a stock solution.
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Storage and Stability

Proper storage is crucial to maintain the integrity and activity of the compound and its solutions.

Storage - .
Form Stability Period Notes
Temperature

Store in a cool, dry,
) Room Temperature or )
Solid Powder As per manufacturer well-sealed container
0-8 °C[2][5][] .
away from light.[8]

Stock Solution in Suitable for short-term
-20 °C 1 month[1][3][9]

DMSO storage.

Stock Solution in 80 °C 6 months to 1 year[1] Recommended for

DMSO [3][10] long-term storage.

Note: Always aliquot stock solutions to minimize the number of freeze-thaw cycles.[1]

Application Example: GPR81 Signaling Pathway

As a selective GPR81 agonist, 3-Chloro-5-hydroxybenzoic acid initiates a signaling cascade
that results in an anti-lipolytic effect in adipocytes. The simplified pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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